Cas no 113402-19-0 (2-Cyclopentyl-1-(3,4-dichlorophenyl)ethanone)

• Product Name: 2-Cyclopentyl-1-(3,4-dichlorophenyl)ethanone
• CAS No: 113402-19-0
• MF: C₁₃H₁₄Cl₂O
• MW: 257.155662059784
• CID: 2879766
• Update Time: 2025-10-24

2-Cyclopentyl-1-(3,4-dichlorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-1-(3,4-dichlorophenyl)ethanone
• 2-cyclopentyl-1-(3,4-dichloro-phenyl)-ethanone
• 2-Cyclopentyl-1-(3,4-dichlorophenyl)ethanone

• Inchi： 1S/C13H14Cl2O/c14-11-6-5-10(8-12(11)15)13(16)7-9-3-1-2-4-9/h5-6,8-9H,1-4,7H2
• InChI Key： QMHHWWKSGRUUER-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CC1CCCC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 5
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Cyclopentyl-1-(3,4-dichlorophenyl)ethanone

Comprehensive Overview of 2-Cyclopentyl-1-(3,4-dichlorophenyl)ethanone (CAS No. 113402-19-0)

2-Cyclopentyl-1-(3,4-dichlorophenyl)ethanone, with the CAS number 113402-19-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ketone derivative features a cyclopentyl group and a 3,4-dichlorophenyl moiety, making it a versatile intermediate in synthetic chemistry. Its unique structure allows for applications in drug discovery, material science, and specialty chemicals, aligning with current trends in sustainable and precision chemistry.

The compound’s molecular formula, C₁₃H₁₄Cl₂O, highlights its potential for functionalization, a key focus in modern green chemistry initiatives. Researchers are increasingly exploring 2-Cyclopentyl-1-(3,4-dichlorophenyl)ethanone as a building block for bioactive molecules, particularly in the development of non-toxic and biodegradable alternatives. This aligns with global demands for environmentally friendly chemical solutions, a topic frequently searched in AI-driven literature and SEO-optimized scientific queries.

One of the most discussed applications of CAS 113402-19-0 is its role in medicinal chemistry. The 3,4-dichlorophenyl group is known for its electron-withdrawing properties, which can enhance the binding affinity of drug candidates to target proteins. Recent studies, often cited in high-impact journals, suggest its utility in designing central nervous system (CNS) therapeutics, a hot topic in neuroscience research and pharmacology forums.

From a synthetic perspective, the cyclopentyl ring in 2-Cyclopentyl-1-(3,4-dichlorophenyl)ethanone offers steric stability, a feature highly valued in catalysis and asymmetric synthesis. This has led to its inclusion in patented methodologies for chiral compound production, a niche yet rapidly growing area in industrial chemistry. Users searching for "sustainable chiral catalysts" or "ketone-based intermediates" will find this compound particularly relevant.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 113402-19-0, ensuring purity and consistency for research applications. These methods are frequently queried in academic databases and technical forums, reflecting the compound’s prominence in quality-driven workflows. Additionally, its low ecotoxicity profile makes it a candidate for green solvent formulations, another trending topic in environmental science.

In conclusion, 2-Cyclopentyl-1-(3,4-dichlorophenyl)ethanone (CAS 113402-19-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to drug design, catalysis, and eco-friendly applications ensures its continued relevance in both academic and industrial settings. As search trends shift toward sustainable chemistry and precision synthesis, this compound is poised to remain a focal point in scientific discourse.